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Compound of Interest

Compound Name: L-threo-Droxidopa-13C2,15N

Cat. No.: B15136037

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling guidelines for L-
threo-Droxidopa-13C2,15N, a stable isotope-labeled compound used as an internal standard
in pharmacokinetic studies and other analytical applications. Given that comprehensive safety
data for the isotopically labeled molecule is not extensively published, this guide leverages
information from the well-characterized parent compound, Droxidopa, to establish best
practices for laboratory use. The stable, non-radioactive nature of the 13C and 15N isotopes
means that the chemical and toxicological properties of L-threo-Droxidopa-13C2,15N are
expected to be comparable to those of unlabeled Droxidopa.

Compound Identification and Properties

L-threo-Droxidopa-13C2,15N is a synthetic amino acid precursor of norepinephrine. The
incorporation of stable isotopes allows for its differentiation from the endogenous analyte in
biological matrices during analysis.
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Property Data

) L-threo-3-(3,4-dihydroxyphenyl)serine-1,2-13C2,
Chemical Name

15N
Synonyms L-DOPS-13C2,15N
1276295-04-5 (for L-threo-Droxidopa-
CAS Number
13C2,15N)
Molecular Formula C713C2H111°NOs
Appearance White to off-white solid

Toxicological Data

The toxicological data for L-threo-Droxidopa-13C2,15N is not readily available. Therefore, the
data for the parent compound, Droxidopa, is provided as a reference. It is recommended to
handle the labeled compound with the same precautions as the unlabeled drug.

Hazard Identification Classification

Skin Irritation (Category 2), Eye lIrritation

Category 2A), Specific target organ toxicity —
GHS Classification (_ gory 2A). Sp J g ) Y

single exposure (Category 3), Respiratory

system

Signal Word Warning

H315: Causes skin irritation. H319: Causes
Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.
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Acute Toxicity Data (for Droxidopa)

Oral LD50 (Rat) >10 g/kg
Subcutaneous LD50 (Rat) 84 mg/kg
Intravenous LD50 (Rat) 16 mg/kg
Subcutaneous LD50 (Mouse) >10 g/kg

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures are crucial to ensure the safety of laboratory personnel and to

maintain the integrity of the compound.

General Handling Workflow
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Work in a well-ventiated area Handle compound carefully, Store unused compound
Q—»(Don Appropriate PPE]—»( o e hos ]—»( it e sencranon Weigh necessary amount Dissolve in appropriate solvent n 2 deagnated. oot sontainer Doff PPE

Evacuate immediate area

Wear appropriate PPE

Contain the spill with absorbent material

Carefully collect spilled material
and place in a sealed container

Decontaminate the area
with an appropriate solvent

Dispose of waste according to
a local regulations

Report the incident to the
a laboratory supervisor

Accurately weigh the Select an appropriate solvent Dissolve the compound in the Dilute to the final volume Label the stock solution clearly
L-threo-Droxidopa-13C2,15N (e.g., DMSO, Methanol) solvent using sonication or vortexing in a volumetric flask and store appropriately
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 To cite this document: BenchChem. [Safety and Handling of L-threo-Droxidopa-13C2,15N: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136037#safety-and-handling-guidelines-for-I-threo-
droxidopa-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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